2-(4-methoxyphenyl)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(6-methylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H26N6O2S/c1-29-16-7-5-15(6-8-16)13-18(28)22-9-12-27-20-17(14-23-27)19(24-21(25-20)30-2)26-10-3-4-11-26/h5-8,14H,3-4,9-13H2,1-2H3,(H,22,28)
• InChI Key: YMTPTMFPUQYDHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCN2C3=C(C=N2)C(=NC(=N3)SC)N4CCCC4
• Molecular Formula: C21H26N6O2S
• Molecular Weight: 426.5 g/mol

Description

2-(4-methoxyphenyl)-N-(2-(6-(methylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, utilizing aryloxy groups attached to the C2 of the pyrimidine ring, has been explored to find new anticancer agents. These compounds were tested on 60 cancer cell lines, with one showing appreciable cancer cell growth inhibition against eight cancer cell lines, indicating their potential in anticancer research (M. M. Al-Sanea et al., 2020).

Insecticidal Activity

The synthesis and insecticidal assessment of various heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, have been reported. These studies indicate the potential of such compounds in developing new insecticidal agents (A. Fadda et al., 2017).

Heterocyclic Synthons

The utility of specific synthons for the efficient regiospecific synthesis of various five and six-membered heterocycles with masked or unmasked aldehyde functionality highlights the importance of structural motifs similar to the compound for organic synthesis. This research underpins the versatility of such molecules in synthesizing complex heterocyclic structures (P. K. Mahata et al., 2003).

Antimicrobial Activity

Compounds derived from similar structural frameworks have been synthesized as antimicrobial agents, indicating the potential application of the compound for antimicrobial studies. For instance, a series of pyridines, pyrimidinones, oxazinones, and their derivatives were synthesized, showing good antibacterial and antifungal activities comparable to reference drugs (A. Hossan et al., 2012).